Cas no 513-81-5 (2,3-Dimethyl-1,3-butadiene)

• Product Name: 2,3-Dimethyl-1,3-butadiene
• CAS No: 513-81-5
• MF: C₆H₁₀
• MW: 82.1436018943787
• MDL: MFCD00008595
• CID: 82407
• PubChem ID: 87567700
• Update Time: 2025-06-13

2,3-Dimethyl-1,3-butadiene Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethylbutadiene-1,3
• 2,3-Dimethyl-1,3-butadiene
• 2,3-Dimethyl-1,3-butadiene (stabilized with BHT)
• 2,3-Dimethyl-1,3-butadiene,stabilizedwithBHT100GR
• 2,3-Dimethyl-1,3-butadiene,stabilizedwithBHT25GR
• 2,3-Dimethyl-1,3-butadiene,stabilizedwithBHT5GR
• 2,3-dimethylbuta-1,3-diene
• 2,3-DiMethylerythrene
• Diisopropenyl
• β-γ-DiMethyl-Δ-α-γ-butadiene
• NSC 8656
• 2,3-Dimethyl-1,3-butadiene, contains 100 ppm BHT as stabilizer
• 2,3-diene
• NSC8656
• EN300-77977
• 25034-65-5
• AKOS015966171
• 2,3-Dimethyl-1,3-butadiene, analytical standard
• InChI=1/C6H10/c1-5(2)6(3)4/h1,3H2,2,4H
• 2,3-DIMETHYLBUTA-1,2-DIENE
• 1,3-Butadiene, 2,3-dimethyl-
• MFCD00008595
• D1148
• 2,3-Dimethylbutadiene
• UNII-61TUU25HCO
• NSC-8656
• 1,2,3,4-TETRAHYDRO-QUINOXALINE-6-CARBOXYLICACID
• DTXSID2022046
• Q3597985
• NS00032265
• 513-81-5
• EINECS 208-172-0
• 2,3-Dimethylenebutane
• Biisopropenyl
• 2 3-DIMETHYL-1 3-BUTADIENE-D10 98 ATOM
• 2,3-DIMETHYL-1,3-BUTADIENE [MI]
• 2,3-dimethyl butadiene
• 61TUU25HCO
• 2,3-dimethyl-buta-1,3-diene
• FT-0609687
• F14891
• CH2=C(CH3)C(CH3)=CH2
• A828563
• .BETA.,.GAMMA.-DIMETHYL-.DELTA.-.ALPHA.,.GAMMA.-BUTADIENE
• 2,3-Dimethyl-1,3-butadiene, 98%, contains 100 ppm BHT as stabilizer
• A934387
• 1,3Butadiene, 2,3dimethyl
• DTXCID802046
• dimethylbutadiene
• 2,3Dimethylbuta1,3diene
• BETA,GAMMA-DIMETHYL-.DELTA-ALPHA.,GAMMA-BUTADIENE
• 2,3dimethylbutadiene
• beta, gammaDimethyldeltaalpha,gammabutadiene
• 2,3-DM-B
• 2,3Dimethylenebutane

• MDL： MFCD00008595
• Inchi： 1S/C6H10/c1-5(2)6(3)4/h1,3H2,2,4H3
• InChI Key： SDJHPPZKZZWAKF-UHFFFAOYSA-N
• SMILES： C(=C)(C)C(=C)C
• BRN： 605285

Computed Properties

• Exact Mass: 82.07830
• Monoisotopic Mass: 82.07825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 66
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.726 g/mL at 25 °C(lit.)
• Melting Point: −76 °C (lit.)
• Boiling Point: 68-69 °C(lit.)
• Flash Point: Fahrenheit: 30.2 ° f
  Celsius: -1 ° c
  
• Refractive Index: n20/D 1.438(lit.)
• Water Partition Coefficient: Miscible with chloroform. Immiscible with water.
• PSA: 0.00000
• LogP: 2.13860
• Merck: 3238
• Vapor Pressure: 269 mmHg ( 37.7 °C)
• Solubility: dissolve in water

2,3-Dimethyl-1,3-butadiene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN 3295 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S16-S23
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：
• PackingGroup：II
• Storage Condition：2-8°C
• HazardClass：3
• TSCA：Yes
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R65
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Material Chemicals High Polymer Materials

Additional information on 2,3-Dimethyl-1,3-butadiene

Properties and Applications of 2,3-Dimethyl-1,3-butadiene (CAS No. 513-81-5)

2,3-Dimethyl-1,3-butadiene, with the chemical formula C₆H₁₀, is a significant hydrocarbon compound characterized by its unique structural and reactivity features. Its CAS number, 513-81-5, identifies it as a distinct substance in the chemical industry. This compound is primarily recognized for its role as an intermediate in polymer synthesis and as a precursor in various industrial applications.

The molecular structure of 2,3-Dimethyl-1,3-butadiene consists of a diene system with two methyl groups attached to the second and third carbon atoms. This configuration imparts distinct chemical properties, making it a versatile building block in organic synthesis. The presence of double bonds in its backbone allows for polymerization reactions, which are crucial in the production of synthetic rubbers and plastics.

In recent years, research has highlighted the compound's potential in advanced material science. Studies have demonstrated that 2,3-Dimethyl-1,3-butadiene can be employed in the synthesis of novel polymers with enhanced thermal stability and mechanical strength. These properties make it particularly valuable for applications in high-performance coatings and adhesives. Furthermore, its reactivity with other monomers has been explored for creating copolymers with tailored properties for specific industrial uses.

The compound's role in pharmaceutical research has also garnered attention. While not directly used as a therapeutic agent, 2,3-Dimethyl-1,3-butadiene serves as a key intermediate in the synthesis of complex organic molecules. Researchers have investigated its derivatives as potential candidates for drug development, leveraging its structural framework to create compounds with bioactive properties. This includes studies on its influence in modulating enzymatic pathways and its interaction with biological targets.

From an industrial perspective, 2,3-Dimethyl-1,3-butadiene is widely utilized in the production of synthetic rubber due to its ability to undergo Diels-Alder reactions efficiently. These reactions are fundamental in creating cross-linked polymers that exhibit excellent elasticity and durability. The compound's compatibility with other petrochemical feedstocks makes it a cost-effective choice for large-scale manufacturing processes.

Environmental considerations have also influenced the use of 2,3-Dimethyl-1,3-butadiene in modern chemistry. Efforts have been made to optimize processes that minimize waste and energy consumption during its production and application. Innovations in catalytic systems have improved the efficiency of its polymerization reactions, reducing the environmental footprint associated with its industrial use.

Future research directions for 2,3-Dimethyl-1,3-butadiene include exploring greener synthetic routes and expanding its applications in renewable energy technologies. For instance, researchers are investigating its potential use as a precursor for bio-based polymers derived from renewable feedstocks. This aligns with global efforts to develop sustainable alternatives to traditional petrochemical products.

The compound's versatility extends to specialty chemical applications as well. Its unique reactivity profile has been exploited in the synthesis of fragrances and flavoring agents where precise molecular modifications are required. Additionally, it serves as a valuable solvent in certain organic reactions due to its non-polar nature and low toxicity profile compared to other solvents.

In conclusion,2,3-Dimethyl-1,3-butadiene (CAS No. 513-81-5) remains a crucial compound across multiple industries due to its diverse applications and reactivity. Ongoing research continues to uncover new possibilities for its use in advanced materials and pharmaceuticals while addressing environmental concerns through innovative chemical processes.